Cas no 26172-13-4 (5-Hydroxy-3,3-dimethyl-2(3H)-benzofuranone)

• Product Name: 5-Hydroxy-3,3-dimethyl-2(3H)-benzofuranone
• CAS No: 26172-13-4
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• MDL: MFCD24715597
• CID: 4643323
• PubChem ID: 585281
• Update Time: 2025-10-29

5-Hydroxy-3,3-dimethyl-2(3H)-benzofuranone Chemical and Physical Properties

Names and Identifiers

• 5-hydroxy-3,3-dimethyl-2,3-dihydro-1-benzofuran-2-one
• 2(3H)-Benzofuranone, 5-hydroxy-3,3-dimethyl-
• 5-Hydroxy-3,3-dimethyl-2(3H)-benzofuranone

• MDL： MFCD24715597
• Inchi： 1S/C10H10O3/c1-10(2)7-5-6(11)3-4-8(7)13-9(10)12/h3-5,11H,1-2H3
• InChI Key： IUJRLZVTCMCJIF-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(O)C=C2C(C)(C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on 5-Hydroxy-3,3-dimethyl-2(3H)-benzofuranone

5-Hydroxy-3,3-Dimethyl-2(3H)-Benzofuranone: A Comprehensive Overview

The compound with CAS No. 26172-13-4, commonly referred to as 5-Hydroxy-3,3-Dimethyl-2(3H)-Benzofuranone, is a fascinating organic molecule that has garnered significant attention in the fields of chemistry and food science. This compound is a derivative of benzofuranone, a class of compounds known for their unique aromatic properties and potential applications in flavor and fragrance industries. The benzofuranone structure forms the core of this molecule, with specific substituents that confer its distinctive characteristics.

5-Hydroxy-3,3-Dimethyl-2(3H)-Benzofuranone is notable for its hydroxyl group at the 5-position and two methyl groups at the 3-position. These substituents not only influence the molecule's physical properties but also play a crucial role in its biological activity. Recent studies have highlighted its potential as a natural flavor enhancer, particularly in food applications where a fruity or floral note is desired. The compound's ability to impart such sensory attributes makes it a valuable addition to the palette of flavor chemists.

From a structural standpoint, the benzofuranone skeleton is characterized by a fused benzene ring and a lactone ring. The presence of the hydroxyl group introduces additional hydrogen bonding capabilities, which can influence solubility and stability. The two methyl groups at the 3-position add bulk to the molecule, potentially affecting its volatility and aroma profile. This combination of structural features makes 5-Hydroxy-3,3-Dimethyl-2(3H)-Benzofuranone unique compared to other members of the benzofuranone family.

Recent advancements in analytical techniques have enabled researchers to delve deeper into the synthesis and characterization of this compound. For instance, high-resolution mass spectrometry (HRMS) has been instrumental in confirming the molecular formula and structure of 5-Hydroxy-3,3-Dimethyl-2(3H)-Benzofuranone. Additionally, nuclear magnetic resonance (NMR) spectroscopy has provided insights into its stereochemistry and dynamic behavior in solution.

The applications of 5-Hydroxy-3,3-Dimethyl-2(3H)-Benzofuranone extend beyond flavor chemistry. Its aromatic properties make it a candidate for use in perfumery and cosmetic industries as well. Researchers are also exploring its potential as a precursor for more complex molecules with enhanced bioactivity. For example, derivatization studies have shown that this compound can be modified to create analogs with improved stability or targeted functionalities.

In terms of safety and regulatory aspects, 5-Hydroxy-3,3-Dimethyl-2(3H)-Benzofuranone has been subjected to rigorous testing to ensure compliance with food safety standards. Its low toxicity profile and natural origin make it an attractive option for use in food additives and natural flavoring agents.

Looking ahead, the demand for natural and sustainable ingredients is driving innovation in the development of compounds like 5-Hydroxy-3,3-Dimethyl-2(3H)-Benzofuranone. As consumer preferences shift toward healthier and more ethically sourced products, this compound is well-positioned to play a pivotal role in meeting these evolving needs.